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Compound of Interest

Compound Name: Trimethyl orthobenzoate

Cat. No.: B1683259 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Trimethyl orthobenzoate. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Trimethyl orthobenzoate is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1][2][3] It is also sensitive to moisture, which necessitates careful handling and

storage to maintain its chemical integrity.[1][3][4]

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with Trimethyl orthobenzoate are its combustibility and its

irritant properties.[2][3] The toxicological properties of this substance have not been fully

investigated, warranting a cautious approach.[1][2] The following table summarizes the

required PPE for handling this chemical.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

OSHA's 29 CFR 1910.133

standards.[1][2]

To protect against splashes

and vapors that can cause

serious eye irritation.[2][3]

Skin Protection

Chemical-resistant gloves

(inspected before use) and

appropriate protective clothing

to prevent skin exposure.[1][5]

[6]

To prevent skin irritation from

direct contact.[1][2]

Respiratory Protection

Use in a well-ventilated area.

[1][5] A NIOSH/MSHA or

European Standard EN 149

approved respirator is required

if irritation is experienced or

exposure limits may be

exceeded.[1]

To avoid inhalation of vapors,

which can cause respiratory

tract irritation.[1][3]

Operational Plan for Safe Handling
A systematic approach to handling Trimethyl orthobenzoate is essential to minimize risks.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, to keep airborne

concentrations low.[1][5]

Ensure that an eyewash station and safety shower are readily accessible and close to the

workstation.[2]

Remove all sources of ignition, such as open flames, hot surfaces, and sparks, as the

substance is a combustible liquid.[2][5]

Use non-sparking tools and take precautionary measures against static discharge.[5][7]
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2. Handling Procedure:

Wash hands thoroughly after handling the chemical.[1][2]

Avoid contact with skin and eyes.[1][5]

Do not breathe in vapor, mist, or gas.[1][2]

Keep the container tightly closed when not in use.[1][8]

3. Storage:

Store in a cool, dry, and well-ventilated place away from sources of ignition.[1][5][8]

Keep containers tightly closed to prevent moisture contamination, as the chemical is

moisture-sensitive.[1][3][4][7]

Store separately from incompatible materials such as strong oxidizing agents and acids.[1]

Emergency and Disposal Procedures
Spill and Leak Management:

In case of a spill, immediately remove all sources of ignition.[2][5]

Ensure adequate ventilation.[2][5]

Absorb the spill with an inert material like vermiculite, sand, or earth.[1][2]

Collect the absorbed material and place it into a suitable, closed container for disposal.[2][5]

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin with plenty

of water for at least 15 minutes. Get medical attention.[1][2]
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If the person is not breathing, provide artificial respiration. Seek medical attention.[1]

[2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical aid.[1][2]

Disposal Plan:

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[8]

Dispose of contents and containers at an approved waste disposal plant.[2][5][9]

The material can be sent to a licensed chemical destruction facility or disposed of through

controlled incineration with flue gas scrubbing.[5]

Do not allow the chemical to enter drains or sewer systems.[5]

Quantitative Safety Data
Property Value

Flash Point 82 °C / 179.6 °F (closed cup)[1][2][10]

Molecular Formula C10 H14 O3[3][6]

Molecular Weight 182.22 g/mol [4][6]

Hazard Classifications

Skin Irritation (Category 2), Serious Eye

Irritation (Category 2), Specific target organ

toxicity - single exposure (Category 3)[2][6][10]
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Caption: Workflow for the safe handling of Trimethyl orthobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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